Cas no 32331-12-7 (1,2,4-Triazin-3(2H)-one,6-(butylthio)-4,5-dihydro-5-thioxo-)

• Product Name: 1,2,4-Triazin-3(2H)-one,6-(butylthio)-4,5-dihydro-5-thioxo-
• CAS No: 32331-12-7
• MF: C₇H₁₁N₃OS₂
• MW: 217.31173825264
• CID: 322741
• PubChem ID: 3388970
• Update Time: 2025-04-19

1,2,4-Triazin-3(2H)-one,6-(butylthio)-4,5-dihydro-5-thioxo- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-3(2H)-one,6-(butylthio)-4,5-dihydro-5-thioxo-
• 6-butylsulfanyl-5-sulfanylidene-2H-1,2,4-triazin-3-one
• 6-butylsulfanyl-5-thioxo-4,5-dihydro-2H-[1,2,4]triazin-3-one
• AC1MPPDG
• NSC118354
• NSC-118354
• DTXSID90392042
• 32331-12-7

• Inchi： 1S/C7H11N3OS2/c1-2-3-4-13-6-5(12)8-7(11)10-9-6/h2-4H2,1H3,(H2,8,10,11,12)
• InChI Key： RNSAWXNPGNKUAP-UHFFFAOYSA-N
• SMILES： S(C1C(NC(NN=1)=O)=S)CCCC

Computed Properties

• Exact Mass: 217.03453
• Monoisotopic Mass: 217.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.44
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.685
• PSA: 53.49
• LogP: 1.71970